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Compound of Interest

Compound Name: Lauric acid diethanolamide

Cat. No.: B7820546

For Researchers, Scientists, and Agrochemical Development Professionals

These application notes provide a comprehensive overview of the use of Lauramide
Diethanolamine (DEA) as a key component in agricultural adjuvant formulations. This
document details its functions, mechanisms of action, and provides protocols for evaluating its
performance, supported by illustrative data.

Introduction to Lauramide DEA in Agricultural
Adjuvants

Lauramide DEA is a non-ionic surfactant derived from lauric acid, a fatty acid commonly found
in coconut oil. Its chemical structure, featuring a hydrophobic lauric acid tail and a hydrophilic
diethanolamine head, makes it an effective surface-active agent. In agricultural formulations,
Lauramide DEA is valued for its excellent emulsifying, wetting, and thickening properties.[1][2]
These characteristics contribute to enhancing the efficacy and handling of pesticide
formulations. Adjuvants containing Lauramide DEA can be incorporated into pesticide
formulations by the manufacturer or added to the spray tank by the end-user.[3]

Key Functions in Agricultural Formulations:

o Wetting Agent: Reduces the surface tension of spray droplets, allowing them to spread more
effectively over the waxy surfaces of plant leaves.[1][4] This increased coverage is crucial for
the performance of herbicides, insecticides, and fungicides.
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« Emulsifier: Enables the stable mixing of oil-based pesticides with water, which is essential for
creating effective spray solutions.

o Thickener/Viscosity Modifier: Increases the viscosity of the spray solution, which can help to
reduce spray drift and improve the deposition of the pesticide on the target crop.[2]

e Penetrant: Can assist in the penetration of the active ingredient through the plant cuticle,
leading to improved uptake and efficacy.[5]

Mechanism of Action

The primary mechanism of action of Lauramide DEA in agricultural adjuvants is the reduction of
surface tension at the interface between the spray droplet and the leaf surface. This is
achieved through the amphiphilic nature of the Lauramide DEA molecule. The hydrophobic tail
orients itself away from the water in the spray droplet and towards the waxy, hydrophobic
surface of the leaf, while the hydrophilic head remains in the water. This molecular
arrangement disrupts the cohesive forces of the water, causing the droplet to flatten and
spread.
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Caption: Molecular orientation of Lauramide DEA at the water-leaf surface interface.

Quantitative Performance Data
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The following tables provide illustrative data on the performance of Lauramide DEA in key
areas relevant to agricultural adjuvant formulations. This data is representative of the expected
performance of a high-quality Lauramide DEA product.

Table 1: Surface Tension Reduction

This table demonstrates the effect of increasing concentrations of Lauramide DEA on the
surface tension of an aqueous solution. A 0.1% aqueous dispersion of Lauramide DEA has a
surface tension of 24.6 dynes/cm2,

Lauramide DEA Concentration (% wiv) Surface Tension (dynes/cm?)
0 (Deionized Water) 72.0
0.01 355
0.05 28.1
0.1 24.6
0.2 24.5
0.5 245

Data is illustrative and may vary based on the specific formulation and water quality.
Table 2: Emulsification Stability of a Generic EC Herbicide

This table illustrates the emulsification stability of an Emulsifiable Concentrate (EC) herbicide
formulation with and without Lauramide DEA. Stability is rated on a scale of 1 to 5, where 1 is
excellent (no separation) and 5 is poor (complete separation).
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Formulation

Time after Mixing

Stability Rating

Observations

Significant oil layer

EC Herbicide Alone 30 minutes 4 )
formation
Complete phase
2 hours 5 ]
separation
EC Herbicide + 0.2% ) Homogeneous, milky
) 30 minutes 1 )
Lauramide DEA emulsion
2 hours 1 No visible separation
Slight creaming at the
24 hours 2

top

Data is illustrative and performance will depend on the specific pesticide and co-formulants.

Table 3: Enhancement of Herbicide Efficacy on a Broadleaf Weed

This table shows the impact of adding Lauramide DEA to a glyphosate-based herbicide on the

control of a common broadleaf weed species, 21 days after treatment.

Treatment Application Rate Weed Control (%)
Herbicide Alone 1L/ha 65
Herbicide + 0.1% Lauramide
1 L/ha 85
DEA
Herbicide + 0.2% Lauramide
1L/ha 92
DEA
Untreated Control N/A 0

Efficacy data is for illustrative purposes and will vary with environmental conditions, weed
species, and growth stage.

Experimental Protocols
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The following are detailed methodologies for key experiments to evaluate the performance of
Lauramide DEA in agricultural adjuvant formulations.

Surface Tension Measurement

Objective: To quantify the reduction in surface tension of aqueous solutions containing varying
concentrations of Lauramide DEA.

Materials:

o Tensiometer (Du Nouy ring or Wilhelmy plate method)

e Lauramide DEA

e Deionized water

o Glassware (beakers, volumetric flasks)

e Magnetic stirrer and stir bars

Protocol:

e Prepare a stock solution of 1% (w/v) Lauramide DEA in deionized water.

o From the stock solution, prepare a series of dilutions to achieve final concentrations of
0.01%, 0.05%, 0.1%, 0.2%, and 0.5% (w/V).

o Calibrate the tensiometer according to the manufacturer's instructions.
e Measure the surface tension of a deionized water control.

e For each Lauramide DEA dilution, pour the solution into a clean sample vessel and measure
the surface tension.

¢ Record the surface tension in dynes/cmz for each concentration.

o Plot surface tension as a function of Lauramide DEA concentration.
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Caption: Workflow for surface tension measurement.

Emulsification Stability Test

Objective: To assess the ability of Lauramide DEA to stabilize an oil-in-water emulsion of a

pesticide.

Materials:

Emulsifiable Concentrate (EC) or oil-based pesticide

Lauramide DEA

Standard hard water (e.g., CIPAC Standard Water D)

Graduated cylinders (100 mL) with stoppers
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e Timer

Protocol:

Prepare two 100 mL graduated cylinders.

e In the first cylinder (Control), add 95 mL of standard hard water and 5 mL of the EC

pesticide.

 In the second cylinder (Test), prepare a 0.2% (w/v) solution of Lauramide DEA in 95 mL of

standard hard water, then add 5 mL of the EC pesticide.

o Stopper both cylinders and invert them 30 times.

» Place the cylinders in a rack at a constant temperature and observe at intervals of 30

minutes, 2 hours, and 24 hours.

e Record the amount (in mL) of any separation (creaming, sedimentation, or oil layer).

e Assign a stability rating based on the observations.

Control Cylinder

Test Cylinder

(95 mL Hard Water + 5 mL EC Pesticide)

2/

@5 mL 0.2% Lauramide DEA Solution + 5 mL EC Pesticide

T~

/

Gnvert Both Cylinders 30 Times)

\

(Observe at 30 min, 2 hr, 24 ha

Y

@eoord Separation (mL) and Assign Stability Rating
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Caption: Workflow for emulsification stability testing.

Greenhouse Efficacy Trial

Objective: To determine if the addition of Lauramide DEA to a herbicide formulation improves
its efficacy on a target weed species.

Materials:

Herbicide

Lauramide DEA

Target weed species grown in pots under controlled greenhouse conditions

Calibrated greenhouse sprayer

Personal Protective Equipment (PPE)
Protocol:
o Grow the target weed species to a consistent growth stage (e.g., 4-6 true leaves).

e Prepare the following spray solutions:

[¢]

Untreated Control (water only)

Herbicide at the recommended rate

[¢]

[e]

Herbicide at the recommended rate + 0.1% (v/v) Lauramide DEA

o

Herbicide at the recommended rate + 0.2% (v/v) Lauramide DEA

o Randomize the pots and assign treatments to replicate groups (minimum of 4 replicates per
treatment).

o Apply the treatments using a calibrated sprayer to ensure uniform coverage.
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» Return the pots to the greenhouse and maintain optimal growing conditions.

e Visually assess weed control at 7, 14, and 21 days after treatment (DAT) using a 0-100%
scale (0 = no control, 100 = complete death).

o At 21 DAT, harvest the above-ground biomass for each pot, dry in an oven, and weigh to

determine biomass reduction.
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Caption: Workflow for a greenhouse efficacy trial.

Application Recommendations

The optimal concentration of Lauramide DEA in an agricultural adjuvant formulation will depend
on the specific active ingredient, the crop, and the environmental conditions. Based on its
properties, typical use rates in the final spray solution range from 0.05% to 0.5% (v/v). Itis
recommended to conduct compatibility and efficacy trials to determine the ideal concentration
for a particular application.

For Herbicides: Lauramide DEA is particularly beneficial for post-emergence herbicides applied
to weeds with waxy or hairy leaf surfaces. The improved spreading and potential for enhanced
penetration can lead to more rapid and complete weed control.

For Insecticides and Fungicides: For contact insecticides and fungicides, the enhanced
coverage provided by Lauramide DEA ensures that a greater portion of the plant surface is
protected. This can be especially important for controlling pests and diseases that are difficult
to reach with conventional sprays.

Safety and Handling

Lauramide DEA is generally considered to be of low toxicity. However, as with all chemical
products, appropriate personal protective equipment (PPE), including gloves and safety
glasses, should be worn during handling and formulation. For detailed safety information, refer
to the manufacturer's Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Lauramide DEA in
Agricultural Adjuvant Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7820546#application-of-lauramide-dea-in-
agricultural-adjuvant-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.extension.purdue.edu/extmedia/ws/ws-7.html
https://mckinleyresources.com/product/lauramide-dea/
https://extension.psu.edu/spray-adjuvants
https://www.benchchem.com/product/b7820546#application-of-lauramide-dea-in-agricultural-adjuvant-formulations
https://www.benchchem.com/product/b7820546#application-of-lauramide-dea-in-agricultural-adjuvant-formulations
https://www.benchchem.com/product/b7820546#application-of-lauramide-dea-in-agricultural-adjuvant-formulations
https://www.benchchem.com/product/b7820546#application-of-lauramide-dea-in-agricultural-adjuvant-formulations
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7820546?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7820546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

